Cas no 617707-81-0 (Dibenzofuran, 1,4,6,7-tetrabromo-)

Dibenzofuran, 1,4,6,7-tetrabromo- structure
617707-81-0 structure
Product Name:Dibenzofuran, 1,4,6,7-tetrabromo-
CAS No:617707-81-0
MF:C12H4Br4O
MW:483.775560379028
CID:466765
PubChem ID:526289
Update Time:2025-04-19

Dibenzofuran, 1,4,6,7-tetrabromo- Chemical and Physical Properties

Names and Identifiers

    • Dibenzofuran, 1,4,6,7-tetrabromo-
    • 1,4,6,7-tetrabromodibenzofuran
    • DTXSID20335644
    • 617707-81-0
    • PTQBGQLQLZZSBS-UHFFFAOYSA-N
    • 1,4,6,7-tetrabromo-dibenzofuran
    • Inchi: 1S/C12H4Br4O/c13-6-3-4-8(15)12-9(6)5-1-2-7(14)10(16)11(5)17-12/h1-4H
    • InChI Key: PTQBGQLQLZZSBS-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2=C1C1C=CC(=C(C=1O2)Br)Br)Br

Computed Properties

  • Exact Mass: 479.69942
  • Monoisotopic Mass: 479.69957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14
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